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Cat. No.: B1161186

Get Quote

Executive Summary
L-Glucitol-1-13C (also known as L-Sorbitol-1-13C) is a stable isotope-labeled polyol used

primarily as a metabolic probe and internal standard in Nuclear Magnetic Resonance (NMR)

spectroscopy. Unlike its enantiomer, D-Glucitol (common Sorbitol), L-Glucitol is metabolically

inert in most mammalian systems. This unique property makes the 1-13C labeled variant an

invaluable "negative control" tracer for distinguishing active metabolic uptake from passive

diffusion and for quantifying extracellular volume in metabolic flux analysis (MFA).

This guide provides a comprehensive technical overview of L-Glucitol-1-13C, focusing on its

physicochemical stability, handling requirements for hygroscopic isotopes, and specific utility in

distinguishing enantioselective dehydrogenase activity.

Chemical Identity & Physicochemical Properties[1]
[2][3][4]
L-Glucitol is the L-enantiomer of the naturally occurring sugar alcohol D-Glucitol. It is

chemically distinct from L-Iditol and L-Galactitol, although nomenclature can sometimes be

confusing in older literature.
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Note on Nomenclature: L-Glucitol is chemically equivalent to D-Gulitol. This relationship is

critical when cross-referencing spectral databases, as the reduction of L-Glucose yields L-

Glucitol, while the reduction of D-Gulose yields D-Gulitol (the same molecule).

Table 1: Physicochemical Specifications
Property Specification Notes

Chemical Name L-Glucitol-1-13C
Synonyms: L-Sorbitol-1-13C;

D-Gulitol-1-13C

Molecular Formula (¹³C)C₅H₁₄O₆

The ¹³C label is located at

position C1.[1][2][3][4][5][6][7]

[8][9][10][11]

Molecular Weight ~183.17 g/mol
Increased by ~1.003 Da due to

¹³C incorporation.

Isotopic Purity ≥ 99 atom % ¹³C
Critical for quantitative NMR

integration.

Appearance White crystalline powder Highly hygroscopic.

Solubility > 200 g/L in Water
Freely soluble in D₂O, DMSO;

poorly soluble in ethanol.

Melting Point 95°C – 98°C
Lower than D-Sorbitol

(metastable forms exist).

Specific Rotation [α]D ≈ -1.8° (H₂O)

D-Sorbitol is slightly

dextrorotatory; L is

levorotatory.

pKa ~13.6
Very weak acid; essentially

neutral in physiological pH.

Synthesis and Isotopic Integrity
Synthetic Route
High-purity L-Glucitol-1-13C is typically synthesized via the chemical reduction of L-Glucose-

1-13C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2496284/
https://cdnsciencepub.com/doi/10.1139/v84-112
https://www.researchgate.net/publication/264512860_13C_NMR_study_of_the_complex_formation_of_sorbitol_glucitol_with_multivalent_cations_in_aqueous_solution_using_lanthanideIII_nitrates_as_shift_reagents
https://html.rhhz.net/zghxkb/20140903.htm
https://pubmed.ncbi.nlm.nih.gov/33629358/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12824748/
https://www.chemicalbook.com/SpectrumEN_50-70-4_13CNMR.htm
https://isotope.com/d-sorbitol-u-13c6-clm-8529-group
https://pub.epsilon.slu.se/26257/1/alexandersson_e_et_al_211202.pdf
https://www.researchgate.net/figure/Enzymatic-conversions-involved-in-l-glucitol-catabolism-in-S-maltophilia-Ac-Reactions_fig4_11537393
https://www.researchgate.net/figure/Quantitative-200MHz-C-NMR-spectrum-in-D2O-at-25C-for-the-reaction-mixture-of_fig9_337697591
https://www.benchchem.com/product/b1161186/docs?utm_src=pdf-body#technical-guide-l-glucitol-1-13c-properties-stability-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor: L-Glucose-1-13C is obtained via Kiliani-Fischer synthesis or specific enzymatic

isomerization of labeled precursors.

Reduction: The aldehyde group at C1 is reduced to a primary alcohol using Sodium

Borohydride (NaBH₄) or catalytic hydrogenation.

Note: Because the C1 aldehyde becomes a hydroxymethyl group (CH₂OH), the chirality at

C1 is lost, but the label remains fixed at this terminal position.

Purification: Removal of borate complexes (if NaBH₄ is used) is critical, usually achieved via

repeated methanol evaporations (forming volatile methyl borate).

13C NMR Spectral Signature
In an achiral solvent (like D₂O), L-Glucitol-1-13C exhibits an NMR spectrum identical to D-

Glucitol-1-13C, but the signal intensity at the C1 position is enhanced by ~100-fold.

Chemical Shift (C1): ~63.5 ppm (doublet or singlet depending on decoupling).

Differentiation: While C1 and C6 are both hydroxymethyl groups, the molecule has C2

symmetry only in specific projections; in solution, C1 and C6 are chemically distinct but have

very similar shifts. The ¹³C label allows unambiguous assignment of the C1 terminal.

Stability Profile
A. Thermal and Chemical Stability
L-Glucitol-1-13C is chemically robust. It lacks a carbonyl group (unlike glucose), rendering it

immune to:

Maillard Reaction: It does not brown or polymerize with amines/amino acids.

Mutarotation: It is an acyclic polyol and does not undergo ring-opening/closing equilibration.

Oxidation: Stable against air oxidation at room temperature.

B. Hygroscopicity (Critical Handling Factor)
Like all sorbitol isomers, L-Glucitol is hygroscopic.
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Mechanism: It readily absorbs atmospheric moisture, forming a sticky semi-solid or syrup.

Impact on Mass: Weighing errors are the primary source of experimental failure. Absorbed

water dilutes the isotopic concentration, leading to quantification errors in metabolic studies.

Mitigation: Store in a desiccator. Allow the vial to equilibrate to room temperature before

opening to prevent condensation.

C. Metabolic Stability (The "Warburg Control")
In mammalian cells, L-Glucitol is a metabolic "dead end."

Transporters: It may enter cells via passive diffusion or promiscuous uptake by certain GLUT

transporters (though with much lower affinity than D-glucose).

Enzymes: Mammalian Sorbitol Dehydrogenase (SDH) is highly specific for D-Sorbitol. It

does not oxidize L-Glucitol to L-Fructose.

Result: The ¹³C signal for L-Glucitol remains as a single peak at 63.5 ppm throughout the

incubation, whereas D-Sorbitol-1-13C would show signal transfer to Fructose and

downstream glycolytic intermediates.

Applications in Research
Metabolic Flux Analysis (MFA)
L-Glucitol-1-13C serves as a tracer for extracellular volume and non-specific uptake. In

experiments quantifying glucose consumption (Warburg effect), researchers co-incubate cells

with D-Glucose (unlabeled) and L-Glucitol-1-13C.

The L-Glucitol signal calibrates the NMR volume and confirms that no label scrambling

occurs, validating the system's metabolic isolation.

Enantioselective Enzymology
Used to characterize bacterial dehydrogenases (e.g., from Pseudomonas or Rhodobacter) that

can metabolize L-sugars.

Pathway: L-Glucitol → (L-Glucitol Dehydrogenase) → L-Fructose.
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Detection: Appearance of a new ¹³C peak corresponding to the keto-carbon or shifted

backbone carbons of L-Fructose.

Experimental Protocols
Protocol A: Handling and Solubilization for NMR

Objective: Prepare a quantitative standard without moisture-induced mass error.

Environment: Perform weighing in a glove box or low-humidity environment (<30% RH) if

possible.

Desiccation: If the container has been opened previously, dry the L-Glucitol-1-13C in a

vacuum desiccator over P₂O₅ for 24 hours.

Weighing:

Tare a clean NMR tube or volumetric flask.

Rapidly transfer the specific mass (e.g., 10 mg).

Record exact weight immediately.

Solvent Addition: Add D₂O (containing DSS as an internal reference, 0.0 ppm).

Vortex: Vortex until fully dissolved (dissolution is rapid).

Protocol B: Metabolic Stability Assay (Mammalian Cells)
Objective: Verify metabolic inertness in a specific cell line.

Seed Cells: 1x10⁶ cells in 6-well plates.

Media Prep: Glucose-free DMEM supplemented with 5 mM L-Glucitol-1-13C.

Incubation: 24 hours at 37°C.

Extraction:
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Collect media (extracellular).

Wash cells 3x with ice-cold PBS.

Lyse cells with methanol/chloroform/water (dual phase extraction).

NMR Analysis:

Analyze aqueous phase.[12]

Success Criteria: 100% of ¹³C signal remains as L-Glucitol (63.5 ppm). Appearance of

lactate-13C or other metabolites indicates impurity or rare metabolic pathway activation.

Visualization of Concepts
Diagram 1: Stereochemical Identity & Metabolic Fate
This diagram contrasts the structure and metabolic pathways of D-Sorbitol versus L-Glucitol,

highlighting why L-Glucitol is a stable tracer.
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Caption: Comparative metabolic fate. D-Sorbitol enters glycolysis via fructose; L-Glucitol-1-
13C remains intact in mammalian systems due to stereospecific enzyme exclusion.

Diagram 2: Experimental Workflow for 13C Tracing
A logical flow for using L-Glucitol-1-13C as a negative control in metabolic flux studies.
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Start: Experimental Design
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Caption: Workflow for using L-Glucitol-1-13C as a negative control. Presence of label in lysate

or new peaks indicates contamination or rare uptake pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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